Cas no 16681-69-9 (1-methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 16681-69-9
• MF: C₄H₅N₃O
• MW: 111.101999998093
• MDL: MFCD10696345
• CID: 2104027
• PubChem ID: 14313438
• Update Time: 2024-11-01

1-methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-1,2,3-triazole-4-carbaldehyde
• 1-methyltriazole-4-carbaldehyde
• 1H-1,2,3-triazole-4-carboxaldehyde, 1-methyl-
• 16681-69-9
• 1-METHYL-1H-1,2,3-TRIAZOLE-4-CARBOXALDEHYDE
• 1-methyl-1,2,3-triazole-4-carbaldehyde
• FRJSHBUKQSGJNG-UHFFFAOYSA-N
• AKOS006237172
• EN300-65210
• F8881-3683
• SCHEMBL1130149
• 1-methyl-1H-[1,2,3]triazole-4-carbaldehyde
• AB57105
• MFCD10696345
• SY184011
• 1-Methyl-1,2,3-triazol-4-carboxaldehyde
• CS-0106610
• C77602
• BS-12938
• Z1013717706
• 1,2,3-Triazole, 4-formyl-1-methyl-
• DA-09503
• DTXSID601264437

• MDL： MFCD10696345
• Inchi： 1S/C4H5N3O/c1-7-2-4(3-8)5-6-7/h2-3H,1H3
• InChI Key： FRJSHBUKQSGJNG-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C)N=N1

Computed Properties

• Exact Mass: 111.043261792g/mol
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 47.8Ų